Cas no 6710-83-4 (Propanoic acid,3-amino-3-imino-)

• Product Name: Propanoic acid,3-amino-3-imino-
• CAS No: 6710-83-4
• MF: C₃H₆N₂O₂
• MW: 102.091940402985
• CID: 516001
• PubChem ID: 5050863
• Update Time: 2025-04-19

Propanoic acid,3-amino-3-imino- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,3-amino-3-imino-
• 3-amino-3-iminopropanoic acid
• CARBAMIMIDOYL-ACETIC ACID
• b-Alanine,3-amino
• b-Alanine,3-imino
• Propanoic acid,3-amino-3-imino
• SCHEMBL1735259
• CARBAMIMIDOYL-ACETICACID
• 6710-83-4
• Carbamimidoylacetic acid
• 3-amino-3-iminopropanoicacid
• AKOS006293465
• MFCD05662882
• guanylacetic acid
• DTXSID40407812

• Inchi： 1S/C3H6N2O2/c4-2(5)1-3(6)7/h1H2,(H3,4,5)(H,6,7)
• InChI Key： QHJJSLUZWHFHTK-UHFFFAOYSA-N
• SMILES： OC(CC(=N)N)=O

Computed Properties

• Exact Mass: 102.04300
• Monoisotopic Mass: 102.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 87.2Ų

Experimental Properties

• PSA: 87.17000
• LogP: 0.19710

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids